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Compound of Interest

Compound Name: 4-Ethylmorpholine

Cat. No.: B086933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structural attributes of 4-Ethylmorpholine, a versatile heterocyclic amine. The information is

curated for professionals in research, scientific, and drug development fields, with a focus on

delivering precise data and contextual understanding.

Chemical Identity and Structure
4-Ethylmorpholine, also known as N-Ethylmorpholine, is a tertiary amine and an ether. Its

structure consists of a morpholine ring where the hydrogen atom on the nitrogen is substituted

with an ethyl group.[1] This substitution significantly influences its chemical reactivity and

physical properties.

IUPAC Name: 4-ethylmorpholine[2][3]

CAS Number: 100-74-3[4]

EC Number: 202-885-0[4][5]

Molecular Formula: C₆H₁₃NO[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b086933?utm_src=pdf-interest
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://www.solubilityofthings.com/4-ethylmorpholine
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://www.thermofisher.com/order/catalog/product/A11905.AP
https://www.chemsynthesis.com/base/chemical-structure-20917.html
https://www.chemsynthesis.com/base/chemical-structure-20917.html
https://www.carlroth.com/medias/SDB-22XL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDAyNDN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmc1T1M4NU1qTXhPRFUzTlRneU1URXdMMU5FUWw4eU1saE1YMFJGWDBWT0xuQmtaZ3w5OGFmOTI0MjVlYmRiNDc0N2U5M2QwZTVhNDI0ZmU2ZDQyMTYwYzcyNjJkYzY5MTE5NWI1Y2ZkZGNkZWEzZDU1
https://www.thermofisher.com/order/catalog/product/A11905.AP
https://www.chemsynthesis.com/base/chemical-structure-20917.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structural representation of 4-Ethylmorpholine can be described by various chemical

identifiers:

SMILES (Simplified Molecular Input Line Entry System):CCN1CCOCC1[2]

InChI (International Chemical Identifier):1S/C6H13NO/c1-2-7-3-5-8-6-4-7/h2-6H2,1H3[2]

InChI Key:HVCNXQOWACZAFN-UHFFFAOYSA-N[2]

Below is a diagram illustrating the logical relationship of key identifiers for 4-Ethylmorpholine.
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Key Chemical Identifiers for 4-Ethylmorpholine

Physicochemical Properties
The physicochemical properties of 4-Ethylmorpholine are critical for its application in various

chemical processes. It exists as a colorless to light yellow liquid at room temperature and has a

characteristic amine-like or ammonia-like odor.[1][2][6]
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Table 1: Quantitative Physicochemical Data for 4-Ethylmorpholine

Property Value References

Molecular Weight 115.17 g/mol

115.175 g/mol [4]

115.18 g/mol [7]

Density 0.91 g/mL at 20 °C [6]

0.9 g/mL [4]

0.92 g/mL at 25 °C

Boiling Point 139 °C

138 °C [8]

138-139 °C [2]

Melting Point -63 °C

Flash Point 30 °C (closed cup)

36 °C

82 °F [6][9]

83 °F [2]

Refractive Index 1.441 (n20/D)

1.4413 [4]

1.4395-1.4435 @ 20°C [3]

pKa 7.67 (at 25 °C) [6][9]

Vapor Pressure 8.1 hPa (20 °C) [6][9]

Solubility:
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4-Ethylmorpholine is miscible with water.[2][6][10] It is also soluble in a variety of organic

solvents, including ethanol, ether, and acetone, which enhances its utility in diverse chemical

reactions.[1][2]

Experimental Protocols & Applications
While detailed, step-by-step experimental protocols for determining the physicochemical

properties listed above are not extensively available in common literature, they are typically

determined using standard methods outlined in international standards such as those from

ASTM or OECD. For instance, boiling point is determined by distillation methods, and flash

point by using closed-cup testers.

4-Ethylmorpholine has several key applications in research and industry:

Catalyst: It serves as a catalyst in the production of polyurethane foams.[3][6][11]

Buffer Component: It is utilized as a component of the buffer in basic peptide separation

through anion-exchange chromatography.[3][6][11]

Solvent: Due to its solubility characteristics, it is used as a solvent for dyes, resins, and oils.

[1][11]

Chemical Intermediate: It is an important intermediate in the synthesis of various organic

compounds, including pharmaceuticals, dyestuffs, rubber accelerators, and emulsifying

agents.[11]

The following diagram illustrates a simplified workflow for a typical application of 4-
Ethylmorpholine as a catalyst in polyurethane foam production.
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Simplified Workflow of 4-Ethylmorpholine as a Catalyst

Safety and Handling
4-Ethylmorpholine is a flammable liquid and vapor. It is harmful if swallowed or inhaled and

can cause severe skin burns and eye damage.[5] It is essential to handle this chemical with

appropriate personal protective equipment (PPE), including gloves, goggles, and a face shield,

in a well-ventilated area.[12]

Hazard Classifications:

Flammable Liquids - Category 3[12]

Acute Toxicity (Oral) - Category 4[12]
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Acute Toxicity (Dermal) - Category 3 or 4[12]

Skin Corrosion/Irritation - Category 1B[12]

Serious Eye Damage/Eye Irritation - Category 1[12]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.[5][13]

This guide provides a foundational understanding of 4-Ethylmorpholine's chemical properties

and structure. For specific applications and experimental design, further consultation of

specialized literature and safety protocols is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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